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The Autism Diagnostic Observation Schedule, Second Edition (ADOS-2) is a gold-standard
observational assessment for diagnosing Autism Spectrum Disorder (ASD).[1] For researchers
and clinicians engaged in longitudinal studies, understanding the stability of ADOS-2
classifications over time is critical for tracking developmental trajectories and evaluating
treatment outcomes. This guide provides a comparative overview of the longitudinal stability of
ADOS-2 classifications, supported by experimental data from multiple studies.

Quantitative Data on ADOS-2 Classification Stability

The stability of ADOS-2 classifications has been examined across various age groups and
populations. The following table summarizes key findings from several longitudinal studies.
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Study
Population

Age at
Initial
Assessmen
t

Follow-up
Interval

ADOS-2
Modules
Used

Stability
Measure

Key
Findings

High-Risk
Toddlers

15.4 months

To 36.6

months

Toddler
Module

Sensitivity,
Stability %

Sensitivity of
an ASD
diagnosis
increased
from 52% at
Time 1to
86% at Time
2. The
stability of an
ASD
diagnosis
also
increased
from 63% to
68% over the

same period.

[2]

Children
Diagnosed

Before Age 2

Before 2

years

To school-
age (mean

5.7 years)

Not specified

Stability %

High stability
rates (72—
100%) have
been
reported
when the first
assessment
occurred
around the
second
birthday and
follow-up was
1-7 years
later.[3]
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School-Age
Children

3 years

To 9.5 years

Not specified

Stability %

In one study,
94.4% of
children
diagnosed
with ASD at
age 3
retained their
diagnosis at
age 9.5.[3]

Youth with
Down
Syndrome
(DS) or
Fragile X
Syndrome
(FXS)

Mean age
14.5-15.3

years

Short-term

and long-term

Not specified

Classification

Variability

Both groups
showed
variable
short- and
long-term
ASD
classifications
, With
significantly
higher
variability in
the DS group.
Participants
with variable
classifications
tended to
have lower
ADOS-2
Calibrated
Severity
Scores (CSS)
and higher
language

scores.[4]

General ASD

Population

2 to 15 years

Longitudinal

Modules 1-4

Latent
Trajectory

Classes

Over 80% of
participants

were
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(Css assigned to

Trajectories) persistently
high or
moderately
severe
trajectory
classes
based on
ADOS CSS,
indicating
overall
stability in
symptom
severity for
the majority.

[5]

Experimental Protocols

The methodologies employed in longitudinal studies of ADOS-2 stability generally follow a
similar structure, designed to minimize variability and ensure reliable data collection over time.

Participant Recruitment and Characterization:

« Inclusion Criteria: Participants are typically recruited from clinical or research cohorts. Initial
diagnosis is often established using a comprehensive assessment battery that includes the
ADOS-2, the Autism Diagnostic Interview-Revised (ADI-R), and clinical best estimate (CBE)
diagnosis based on DSM criteria.[6][7]

o Exclusion Criteria: Exclusion criteria often include the presence of significant sensory or
motor impairments that would invalidate the ADOS-2 administration.

o Characterization: At each time point, participants undergo a battery of standardized
assessments, including measures of verbal and non-verbal intelligence, to characterize their
developmental level.[3]

Data Collection and Administration:

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC3483889/
https://www.benchchem.com/product/b8022684?utm_src=pdf-body
https://www.benchchem.com/product/b8022684?utm_src=pdf-body
https://bio-protocol.org/exchange/minidetail?id=7938654&type=30
https://www.frontiersin.org/journals/psychology/articles/10.3389/fpsyg.2017.01916/full
https://www.benchchem.com/product/b8022684?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC8964514/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8022684?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

e Longitudinal Assessments: Participants are assessed at multiple time points, with intervals
ranging from several months to several years.[3][4]

o Standardized Administration: The ADOS-2 is administered by trained and research-reliable
examiners to ensure consistency. Administrations are often video-recorded to allow for
independent scoring and reliability checks.[7]

e Module Selection: The appropriate ADOS-2 module is selected based on the participant's
age and language level at each assessment point.[8]

Data Analysis:

» Diagnostic Stability: Stability of the categorical ASD classification (ASD vs. non-ASD) is often
assessed using percentage agreement, sensitivity, specificity, positive predictive value
(PPV), and negative predictive value (NPV).[3]

o Symptom Severity Trajectories: To track changes in the severity of ASD symptoms over time,
studies often utilize the ADOS Calibrated Severity Scores (CSS). The CSS provides a
standardized metric that is less influenced by age and language level compared to raw
scores.[5][9] Statistical methods such as linear mixed-effects models are used to analyze
longitudinal trajectories of these scores.[3]

Visualization of a Longitudinal ADOS-2 Study
Workflow

The following diagram illustrates a typical workflow for a longitudinal study investigating the
stability of ADOS-2 classifications.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC8964514/
https://www.researchgate.net/publication/383877908_Short-term_and_Long-term_Stability_of_the_Autism_Diagnostic_Observation_Schedule_ADOS-2_Calibrated_Comparison_Scores_CCS_and_Classification_Scores_in_Youth_with_Down_Syndrome_or_Fragile_X_Syndrome_wit
https://www.benchchem.com/product/b8022684?utm_src=pdf-body
https://www.frontiersin.org/journals/psychology/articles/10.3389/fpsyg.2017.01916/full
https://www.benchchem.com/product/b8022684?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC4898775/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8964514/
https://www.benchchem.com/product/b8022684?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC3483889/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2922918/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8964514/
https://www.benchchem.com/product/b8022684?utm_src=pdf-body
https://www.benchchem.com/product/b8022684?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8022684?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Study Setup

Participant Recruitment
(e.g., high-risk infants, clinical referrals)

A

Informed Consent

\ 4

Baseline Assessment (Time 1)
- ADOS-2 Administration
- Cognitive & Language Testing
- Clinical Best Estimate Diagnosis

Time Interval 1

Longitudinal Data Collection

Follow-up Assessment (Time 2) W
- ADOS-2 Administration

- Cognitive & Language Testing J

Time Interval 'n-1'

Follow-up Assessment (Time 'n")
- ADOS-2 Administration
- Cognitive & Language Testing

ata Analysis

all
-

A

ADOS-2 Scoring
(raw scores, CSS)

\ 4

Analysis of Classification Stability

Analysis of Symptom Trajectories
(e.g., percentage agreement, sensitivity)

(e.g., mixed-effects models on CSS)

Outcomes

\4
[ Publication of Findings j

Click to download full resolution via product page

Longitudinal ADOS-2 Study Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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